Cas no 800366-83-0 (1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester)

• Product name: 1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
• CAS No: 800366-83-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 712725

1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
• 1H-Indole-3-propanoicacid,7-methyl-alpha-methylene-,methylester(9CI)
• 1H-Indole-3-propanoic acid, 7-methyl-α-methylene-, methyl ester

• Inchi： 1S/C14H15NO2/c1-9-5-4-6-12-11(8-15-13(9)12)7-10(2)14(16)17-3/h4-6,8,15H,2,7H2,1,3H3
• InChI Key： ZYUPZDUSLZSAJO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(CC(=C)C(OC)=O)=C1

Computed Properties

• Exact Mass: 229.11
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2